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Cat. No.: B11928769 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fluorescence Polarization (FP) is a powerful, homogeneous technique used to monitor

molecular interactions in solution in real-time.[1] The principle is based on the rotational motion

of a fluorescent molecule. When a small, fluorescently labeled molecule (tracer) is excited with

plane-polarized light, it tumbles rapidly in solution, and the emitted light is largely depolarized

(low polarization).[2] If this tracer binds to a larger molecule (e.g., a protein), its rotational

motion is slowed, and the emitted light remains highly polarized.[2][3] This change in

polarization provides a direct measure of the binding event.

BDP TMR (BODIPY TMR) is a borondipyrromethene fluorophore particularly well-suited for FP

assays.[4] It exhibits several advantageous properties over traditional dyes like TAMRA,

including a high fluorescence quantum yield (resulting in brighter signals) and a relatively long

excited-state lifetime, which makes its fluorescence polarization sensitive to binding

interactions over a larger molecular weight range. The "amine" derivative, BDP TMR amine,

possesses a primary amine group that can be readily conjugated to various molecules to

create fluorescent tracers.

This document provides detailed protocols for utilizing BDP TMR amine to create a tracer and

perform a competitive binding fluorescence polarization assay.
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Principle of Fluorescence Polarization
The degree of polarization of a fluorescent probe is inversely proportional to its rotational speed

(Brownian motion). In an FP assay, this relationship is exploited to study binding events. The

key is the significant change in molecular volume when a small fluorescent tracer binds to a

large binding partner.

Unbound State: A small BDP TMR-labeled ligand (tracer) rotates freely and rapidly in

solution. When excited by polarized light, it emits depolarized light, resulting in a low FP

value.

Bound State: When the tracer binds to a much larger molecule (e.g., a receptor protein), the

resulting complex tumbles much more slowly. This restricted motion means that when the

BDP TMR fluorophore is excited, it emits light that remains highly polarized, resulting in a

high FP value.

This direct relationship between binding and polarization allows for the quantitative analysis of

molecular interactions, such as determining binding affinities (Kd) or identifying competitive

inhibitors (IC50).
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2. Plate Loading (384-well)

Prepare Tracer
(at 2x final conc.)

Prepare Receptor
(at 2x final conc.)

Prepare Competitor
(serial dilution at 4x)

Add 10 µL of 4x Competitor
(or buffer for controls)

Add 10 µL of Buffer
(to 'High/Low Signal' wells)

Add 20 µL of 2x Tracer/Receptor Mix

Add 20 µL of 2x Tracer
(to 'Low Signal' wells)

3. Incubation
(e.g., 1-2 hours at RT,
protected from light)

4. Measurement
(Read mP on FP Plate Reader)

5. Data Analysis
(Plot mP vs. [Competitor],

calculate IC50)

cluster_plate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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